5-Nitrobenzo[B]thiophene-2-carbaldehyde

• IUPAC Name: 5-nitro-1-benzothiophene-2-carbaldehyde
• InChI: InChI=1S/C9H5NO3S/c11-5-8-4-6-3-7(10(12)13)1-2-9(6)14-8/h1-5H
• InChI Key: MYNRFEHVTRVGTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=C(S2)C=O
• Molecular Formula: C9H5NO3S
• DSSTOX Substance ID: DTXSID90517697
• Molecular Weight: 207.21 g/mol
• CAS No.: 4688-16-8

Description

5-Nitrobenzo[B]thiophene-2-carbaldehyde is a derivative of benzo[b]thiophene. Benzo[b]thiophenes are important heterocycles, both as biologically-active molecules and as luminescent components in organic materials. They have useful medicinal properties and are also an important class of compounds used in the synthesis of pesticides and in general synthesis.

Synthesis Analysis

A high yielding one-pot synthesis of this compound has been reported using the readily available, cheap starting material 2,5-dihydroxy-1,4-dithiane and 2-chloro-5-nitrobenzaldehyde. The reaction involves the nucleophilic displacement by sulfur, which is facilitated by the electron-withdrawing effect of the nitro substituent at the para position of the 2-chloro atom.

Molecular Structure Analysis

The molecular formula of this compound is C5H3NO3S. Its average mass is 157.147 Da and its monoisotopic mass is 156.983368 Da.

Chemical Reactions Analysis

The synthesis of this compound involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester. This reaction is known as the Gewald reaction.

Scientific Research Applications

Chemical Synthesis and Derivatives

5-Nitrobenzo[B]thiophene-2-carbaldehyde has been utilized in various chemical syntheses and studies. The compound has been involved in the synthesis of diverse chemical derivatives, demonstrating its versatility in chemical reactions. For example, it has been used in the synthesis of 2-substituted benzo[b]thiophenes as potential anti-inflammatory and analgesic agents (Fakhr et al., 2009). Furthermore, it has been instrumental in the development of novel 5-(nitrothiophene-2-yl)-1,3,4-Thiadiazole derivatives, showing potential antileishmanial activity (Sadat-Ebrahimi et al., 2019).

Photocyclization and Complex Synthesis

This compound plays a role in the photocyclization processes, leading to the formation of complex molecular structures. For instance, its derivative, 3-chloro-5-methoxy-7-nitrobenzo(b)thiophene-2-carbonyl chloride, was involved in the synthesis of 10-methoxy-4,8-dinitro-6H-benzo[2,3-c]chromen-6-one, a compound with antibacterial properties (Havaldar et al., 2004).

Structural Analyses and Reactivity Studies

The compound has been a subject of study in various structural analyses and reactivity investigations. These studies provide insights into the behavior of this compound and its derivatives under different chemical conditions, contributing to a deeper understanding of its chemical properties. For example, studies on the nitration reactions of benzo[b]thiophen derivatives have been conducted to understand their substitution reactions and product formations (Cooper & Scrowston, 1972).

Application in Sensitizing Luminescence

Research has also explored the use of thiophenyl-derivatized nitrobenzoato antennas, related to this compound, in sensitizing the luminescence of Eu(III) and Tb(III). These studies are significant in the field of luminescence and materials science (Viswanathan & Bettencourt-Dias, 2006).

Scientific Research Applications of this compound

Chemical Synthesis and Derivatives

This compound has shown significant versatility in chemical synthesis. It has been used in the synthesis of 2-substituted benzo[b]thiophenes, demonstrating potential as anti-inflammatory and analgesic agents (Fakhr et al., 2009). Additionally, its derivatives have been developed as novel compounds with antileishmanial activity, highlighting its utility in pharmacological research (Sadat-Ebrahimi et al., 2019).

Photocyclization and Complex Synthesis

The compound has also been used in photocyclization processes, leading to the creation of complex molecules with antibacterial properties, as seen in the synthesis of 10-methoxy-4.8-dinitro-6H-benzo[2,3-c]chromen-6-one (Havaldar et al., 2004).

Structural Analysis and Reactivity

Studies on the nitration reactions of benzo[b]thiophen derivatives provide insights into the structural properties and reactivity of compounds like this compound (Cooper & Scrowston, 1972). This research contributes to a deeper understanding of the compound's behavior under various chemical conditions.

Luminescence Sensitization

Research into the use of thiophenyl-derivatized nitrobenzoato antennas, related to this compound, has shown potential in sensitizing the luminescence of Eu(III) and Tb(III). This application is significant in the fields of luminescence and materials science (Viswanathan & Bettencourt-Dias, 2006).

Mechanism of Action

Target of Action

5-Nitrobenzo[B]thiophene-2-carbaldehyde is a derivative of benzothiophene, which is known to have various medicinal properties . Benzothiophenes are important heterocycles, both as biologically-active molecules and as luminescent components in organic materials . They are used in the synthesis of pesticides and in general synthesis .

Mode of Action

It is synthesized starting from the reaction of 2-chloro-5-nitrobenzaldehyde with 2,5-dihydroxy-1,4-dithiane, the dimer of mercaptoacetaldehyde, in the presence of et3n . The electron-withdrawing effect of the nitro substituent at the para position of the 2-chloro atom facilitates the reaction involving the nucleophilic displacement by sulfur .

Biochemical Pathways

Benzothiophene derivatives, to which this compound belongs, are known to exhibit various pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Result of Action

Benzothiophene derivatives, to which this compound belongs, are known to exhibit various pharmacological properties .